Cas no 2229511-99-1 (3-(4-bromo-2-methylphenyl)-2,2-dimethylpropan-1-ol)

• Product Name: 3-(4-bromo-2-methylphenyl)-2,2-dimethylpropan-1-ol
• CAS No: 2229511-99-1
• MF: C₁₂H₁₇BrO
• MW: 257.166783094406
• CID: 6291240
• PubChem ID: 165756190
• Update Time: 2025-05-19

3-(4-bromo-2-methylphenyl)-2,2-dimethylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromo-2-methylphenyl)-2,2-dimethylpropan-1-ol
• EN300-1921008
• 2229511-99-1

• Inchi： 1S/C12H17BrO/c1-9-6-11(13)5-4-10(9)7-12(2,3)8-14/h4-6,14H,7-8H2,1-3H3
• InChI Key： ULSHULMXFOKUKU-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C)C=1)CC(C)(C)CO

Computed Properties

• Exact Mass: 256.04628g/mol
• Monoisotopic Mass: 256.04628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 20.2Ų

Additional information on 3-(4-bromo-2-methylphenyl)-2,2-dimethylpropan-1-ol

Introduction to 3-(4-bromo-2-methylphenyl)-2,2-dimethylpropan-1-ol (CAS No. 2229511-99-1)

3-(4-bromo-2-methylphenyl)-2,2-dimethylpropan-1-ol (CAS No. 2229511-99-1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound, characterized by its unique structural framework, serves as a versatile intermediate in the development of various bioactive molecules. The presence of both bromine and methyl substituents on the aromatic ring, coupled with a branched alkyl side chain, makes it an intriguing candidate for further exploration in medicinal chemistry.

The molecular structure of 3-(4-bromo-2-methylphenyl)-2,2-dimethylpropan-1-ol consists of a phenyl ring substituted at the 4-position with a bromine atom and at the 2-position with a methyl group. The presence of these substituents enhances the compound's reactivity, making it suitable for various chemical transformations. Additionally, the 2,2-dimethylpropan-1-ol moiety contributes to its stability and solubility characteristics, which are crucial for its application in synthetic protocols.

In recent years, there has been a growing interest in developing novel compounds that exhibit potent biological activity. 3-(4-bromo-2-methylphenyl)-2,2-dimethylpropan-1-ol has been studied for its potential role in the synthesis of pharmacologically active agents. Its structural features make it a valuable building block for constructing more complex molecules with therapeutic properties. Researchers have leveraged its reactivity to develop intermediates for kinase inhibitors, which are widely used in the treatment of cancer and inflammatory diseases.

One of the most compelling aspects of 3-(4-bromo-2-methylphenyl)-2,2-dimethylpropan-1-ol is its utility in cross-coupling reactions. These reactions are fundamental to modern organic synthesis and enable the formation of carbon-carbon bonds between organic molecules. The bromine atom on the aromatic ring facilitates Suzuki-Miyaura and Buchwald-Hartwig couplings, which are essential for constructing biaryl structures found in many drugs. Similarly, the methyl group at the 2-position can participate in various transformations, including Friedel-Crafts alkylation and Grignard reactions.

The compound's applications extend beyond pharmaceuticals into agrochemicals and material science. In agrochemical research, derivatives of 3-(4-bromo-2-methylphenyl)-2,2-dimethylpropan-1-ol have been explored as potential herbicides and fungicides due to their ability to interact with biological targets in plants. Additionally, its structural motifs have been incorporated into advanced materials, where it contributes to properties such as thermal stability and mechanical strength.

Recent advancements in computational chemistry have further highlighted the significance of 3-(4-bromo-2-methylphenyl)-2,2-dimethylpropan-1-ol as a key intermediate. Molecular modeling studies have demonstrated that modifications to its structure can fine-tune its biological activity. For instance, computational predictions suggest that introducing additional functional groups can enhance binding affinity to specific protein targets. These insights have guided experimental efforts aimed at optimizing drug-like properties.

The synthesis of 3-(4-bromo-2-methylphenyl)-2,2-dimethylpropan-1-ol involves multi-step organic transformations that showcase modern synthetic methodologies. Key steps include bromination of an appropriately substituted aromatic precursor followed by alkylation with an isobutyl Grignard reagent. Advances in catalytic systems have enabled more efficient and sustainable routes to this compound, reducing waste and improving yields.

In conclusion,3-(4-bromo-2-methylphenyl)-2,2-dimethylpropan-1-ol (CAS No. 2229511-99-1) represents a fascinating compound with broad applications in pharmaceuticals and beyond. Its unique structural features make it an invaluable tool for synthetic chemists seeking to develop novel bioactive molecules. As research continues to uncover new possibilities for this compound,its significance is expected to grow further, driving innovation across multiple scientific disciplines.